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Compound of Interest

Compound Name: co-Codaprin

Cat. No.: B167000 Get Quote

Essential Safety Protocols for Handling co-Codaprin
Introduction

Co-codaprin is a compound analgesic that combines the therapeutic effects of codeine

phosphate, an opioid analgesic, and aspirin, a non-steroidal anti-inflammatory drug (NSAID).[1]

[2][3] While effective for pain management, the handling of co-Codaprin, particularly in a

research or development setting where it may be in powdered form, necessitates stringent

safety protocols to protect laboratory personnel from potential exposure. This guide provides

essential, step-by-step information on the appropriate personal protective equipment (PPE),

operational procedures, and disposal plans for co-Codaprin.

The primary hazards associated with co-Codaprin's components are respiratory depression

and sedation from codeine, and potential allergic reactions and gastrointestinal issues from

aspirin.[4] For laboratory professionals, the main routes of occupational exposure are inhalation

of aerosolized powders and dermal contact.[5][6]

Personal Protective Equipment (PPE) for Handling
co-Codaprin
A thorough risk assessment is critical to determine the appropriate level of PPE required for

any procedure involving co-Codaprin.[5][7] The selection of PPE will depend on the physical
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form of the substance (e.g., tablets vs. powder), the quantity being handled, and the specific

laboratory procedure being performed.

The following table summarizes the recommended PPE for different risk levels associated with

handling co-Codaprin.

Risk Level Scenario
Recommended Personal
Protective Equipment

Low Risk

Handling intact, pre-packaged

tablets where no dust is

generated.

Gloves: Single pair of nitrile

gloves. Lab Coat: Standard lab

coat.

Moderate Risk

Weighing or manipulating

powders in a well-ventilated

area or a chemical fume hood.

Handling quantities that could

generate airborne particles.

Respiratory Protection: A fit-

tested N95, N100, R100, or

P100 respirator.[8][9][10] Hand

Protection: Double-gloving with

nitrile gloves is recommended.

[11] Eye Protection: Safety

goggles.[7][8] Body Protection:

A disposable gown with long

sleeves and tight-fitting cuffs.

[11]

High Risk

Handling large quantities of co-

Codaprin powder, especially in

poorly ventilated areas.

Procedures with a high

potential for aerosolization.

Respiratory Protection: A full

facepiece air-purifying

respirator (APR) with P100

filters or a powered air-

purifying respirator (PAPR).[10]

Hand Protection: Double-

gloving with chemical-resistant

nitrile gloves.[11] Eye/Face

Protection: Full face shield

over safety goggles.[12] Body

Protection: Disposable

coveralls.[8][9]
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Experimental Protocols: Donning and Doffing PPE
Properly putting on (donning) and taking off (doffing) PPE is crucial to prevent contamination.

Donning PPE Sequence:

Gown: Put on a disposable gown, ensuring it is securely fastened at the neck and waist.[13]

Mask/Respirator: Secure the respirator over your nose and mouth, ensuring a proper seal.

Perform a user seal check.

Goggles/Face Shield: Put on eye and face protection.[13]

Gloves: Don the first pair of gloves, tucking the gown cuffs underneath. Don the second pair

of gloves over the gown cuffs.[11]

Doffing PPE Sequence (to minimize contamination):

Outer Gloves: Remove the outer pair of gloves.

Gown and Inner Gloves: Remove the gown by rolling it down and away from your body. As

you remove the gown, peel off the inner gloves simultaneously, trapping them inside the

gown.

Hand Hygiene: Immediately wash your hands with soap and water.

Goggles/Face Shield: Remove eye and face protection from the back to the front.

Mask/Respirator: Remove the respirator without touching the front.

Final Hand Hygiene: Wash your hands thoroughly with soap and water. Do not use alcohol-

based hand sanitizers, as they may increase the skin absorption of opioids like codeine.[8][9]

Operational and Disposal Plans
A clear workflow ensures safety at every stage of handling and disposal.

Caption: Workflow for the safe handling and disposal of co-Codaprin.
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Disposal of co-Codaprin Waste:

The preferred method for disposing of unused or expired co-Codaprin is through a registered

drug take-back program or a licensed hazardous waste disposal service.[14][15][16] This is the

most environmentally responsible and safest option.

If a take-back program is not available, follow these steps for disposal in regular trash:[15][17]

Remove the co-Codaprin from its original container. Do not crush tablets or capsules.

Mix the medication with an unpalatable substance such as dirt, cat litter, or used coffee

grounds.

Place the mixture in a sealed plastic bag or other sealable container to prevent leakage.

Dispose of the sealed container in the household trash.

Remove all personal information from the original prescription bottle before disposing of it.

Important: Do not flush co-Codaprin down the toilet or drain unless specifically instructed to do

so by official guidelines.[15] Water treatment facilities are often not equipped to remove

pharmaceutical compounds, which can lead to environmental contamination.[15][17]

Emergency Procedures in Case of Exposure:

Skin Contact: Immediately wash the affected area thoroughly with soap and water.[8][9]

Remove any contaminated clothing.

Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, seek

immediate emergency medical assistance.

Ingestion: Seek immediate medical attention. Do not induce vomiting unless instructed to do

so by a medical professional.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Co-codaprin - Wikipedia [en.wikipedia.org]

2. em-doctors.com [em-doctors.com]

3. co-codaprin - Wiktionary, the free dictionary [en.wiktionary.org]

4. go.drugbank.com [go.drugbank.com]

5. ems.gov [ems.gov]

6. Recommendations on Selection and Use of Personal Protective Equipment and
Decontamination Products for First Responders Against Exposure Hazards to Synthetic
Opioids, Including Fentanyl and Fentanyl Analogues | Office of Justice Programs [ojp.gov]

7. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

8. CCOHS: Opioids (including Fentanyl) - Precautions for first responders [ccohs.ca]

9. PPE and Decontamination | Substance Use | CDC [cdc.gov]

10. Occupational Safety and Health and Illicit Opioids: State of the Research on Protecting
Against the Threat of Occupational Exposure - PMC [pmc.ncbi.nlm.nih.gov]

11. osha.gov [osha.gov]

12. Components of Personal Protective Equipment (PPE) - MN Dept. of Health
[health.state.mn.us]

13. Personal Protective Equipment - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

14. fda.gov [fda.gov]

15. epa.gov [epa.gov]

16. hhs.gov [hhs.gov]

17. How to Dispose of Unused Medicine Responsibly to Protect the Environment | Pfizer
[pfizer.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b167000?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Co-codaprin
https://em-doctors.com/medicines/co-codaprin-aspirin-and-codeine/
https://en.wiktionary.org/wiki/co-codaprin
https://go.drugbank.com/drugs/DB00318
https://www.ems.gov/assets/IAB-First-Responder-PPE-and-Decontamination-Recommendations-for-Fentanyl-1663306942.pdf
https://www.ojp.gov/ncjrs/virtual-library/abstracts/recommendations-selection-and-use-personal-protective-equipment-and
https://www.ojp.gov/ncjrs/virtual-library/abstracts/recommendations-selection-and-use-personal-protective-equipment-and
https://www.ojp.gov/ncjrs/virtual-library/abstracts/recommendations-selection-and-use-personal-protective-equipment-and
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.ccohs.ca/oshanswers/hsprograms/fentanyl.html
https://www.cdc.gov/niosh/substance-use/fentanyl-healthcare-guidelines/ppe.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9125692/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9125692/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.health.state.mn.us/facilities/patientsafety/infectioncontrol/ppe/comp/index.html
https://www.health.state.mn.us/facilities/patientsafety/infectioncontrol/ppe/comp/index.html
https://www.ncbi.nlm.nih.gov/books/NBK589639/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.epa.gov/sites/default/files/2015-06/documents/how-to-dispose-medicines.pdf
https://www.hhs.gov/opioids/prevention/safely-dispose-drugs/index.html
https://www.pfizer.com/news/articles/how_to_dispose_of_unused_medicine_responsibly_to_protect_the_environment
https://www.pfizer.com/news/articles/how_to_dispose_of_unused_medicine_responsibly_to_protect_the_environment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling co-
Codaprin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167000#personal-protective-equipment-for-handling-
co-codaprin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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